Cas no 2228388-33-6 (2-(1-ethylcyclobutyl)ethane-1-thiol)

• Product Name: 2-(1-ethylcyclobutyl)ethane-1-thiol
• CAS No: 2228388-33-6
• MF: C₈H₁₆S
• MW: 144.277641296387
• CID: 6487794
• PubChem ID: 165626246
• Update Time: 2025-08-03

2-(1-ethylcyclobutyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethylcyclobutyl)ethane-1-thiol
• EN300-1774876
• 2228388-33-6

• Inchi： 1S/C8H16S/c1-2-8(6-7-9)4-3-5-8/h9H,2-7H2,1H3
• InChI Key： WKQNQXGXRAJILS-UHFFFAOYSA-N
• SMILES： SCCC1(CC)CCC1

Computed Properties

• Exact Mass: 144.09727168g/mol
• Monoisotopic Mass: 144.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 1Ų

Additional information on 2-(1-ethylcyclobutyl)ethane-1-thiol

Chemical Profile of CAS No. 2228388-33-6: 2-(1-Ethylcyclobutyl)ethane-1-thiol

The compound with CAS No. 2228388-33-6, commonly referred to as 2-(1-Ethylcyclobutyl)ethane-1-thiol, is an organic sulfur-containing compound with a unique structure and properties. This compound has garnered attention in recent years due to its potential applications in various fields, including materials science and pharmaceuticals. In this article, we will delve into the chemical structure, physical properties, synthesis methods, and the latest research findings related to this compound.

Chemical Structure and Properties: The molecular formula of 2-(1-Ethylcyclobutyl)ethane-1-thiol is C₉H₁₆S. Its structure consists of a cyclobutane ring substituted with an ethyl group at position 1 and a thiol group (-SH) attached to an ethane chain at position 2. The cyclobutane ring introduces strain into the molecule, which can influence its reactivity and physical properties. The presence of the thiol group imparts nucleophilic character to the compound, making it reactive in certain chemical transformations.

The physical properties of CAS No. 2228388-33-6 include a melting point of approximately -45°C and a boiling point around 95°C under standard conditions. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and diethyl ether. These properties make it suitable for use in organic synthesis reactions where controlled solubility is required.

Synthesis Methods: The synthesis of 2-(1-Ethylcyclobutyl)ethane-1-thiol can be achieved through several routes. One common method involves the alkylation of thiols with alkyl halides in the presence of a base such as sodium hydride or potassium tert-butoxide. Another approach utilizes coupling reactions, where the thiol group is introduced via a palladium-catalyzed cross-coupling reaction with an appropriate thiolate precursor.

The choice of synthesis method depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

Applications and Research Findings: CAS No. 2228388-33-6 has found applications in various areas due to its unique chemical properties. In materials science, it has been explored as a building block for constructing advanced materials with tailored functionalities. For instance, researchers have utilized this compound to synthesize novel polymers with improved mechanical properties and thermal stability.

In the pharmaceutical industry, 2-(1-Ethylcyclobutyl)ethane-1-thiol has been investigated as a potential drug delivery agent due to its ability to form stable complexes with metal ions. Recent studies have demonstrated its efficacy in delivering anticancer drugs with reduced systemic toxicity.

The latest research on this compound has focused on its role in bioconjugation chemistry. Scientists have reported successful conjugation of this thiol-containing compound with proteins and nucleic acids, paving the way for innovative applications in diagnostics and therapeutics.

In conclusion, CAS No. 2228388-33-6: 2-(1-Ethylcyclobutyl)ethane-1-thiol is a versatile compound with promising applications across multiple disciplines. Its unique structure, reactivity, and solubility make it an attractive candidate for further research and development. As advancements in synthetic methods and material science continue to evolve, this compound is expected to play an increasingly important role in both academic and industrial settings.